methyl 5-(acetylamino)-3,4-dihydro-2H-chromene-8-carboxylate

• CAS RN: 132976-76-2
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• IUPAC Name: methyl 5-acetamido-3,4-dihydro-2H-chromene-8-carboxylate
• InChI: InChI=1S/C13H15NO4/c1-8(15)14-11-6-5-10(13(16)17-2)12-9(11)4-3-7-18-12/h5-6H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key: QXWPMYRICFIHKD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2CCCOC2=C(C=C1)C(=O)OC

Description

Methyl 5-(acetylamino)-3,4-dihydro-2H-chromene-8-carboxylate is a useful research compound. Its molecular formula is C13H15NO4 and its molecular weight is 249.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 5A (1.80 g, 6.7 mmol) and Ph3P (1.94 g, 7.4 mmol) in THF (30 mL) cooled at 0° C. was added dropwise DEAD (1.17 mL, 7.4 mmol). After addition, the reaction mixture was stirred at rt for 2 h, then concentrated under reduced pressure. The residue was chromatographed (silica gel) eluting with 50% to 100% EtOAc/hexane to furnish the title compound (1.3 g) as a white solid.